Cas no 869941-93-5 ((2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride)

• Product Name: (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride
• CAS No: 869941-93-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 891782
• PubChem ID: 6198634
• Update Time: 2025-05-21

(2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-N-propylprop-2-en-1-amine
• (3-phenyl-2-propen-1-yl)propylamine(SALTDATA: HCl)
• CHEMBRDG-BB 9070763
• AKOS002615112
• 1192555-30-8
• (E)-3-phenyl-N-propylprop-2-en-1-amine
• 869941-93-5
• MFCD07405067
• [(2E)-3-phenylprop-2-en-1-yl](propyl)amine
• (3-PHENYL-2-PROPEN-1-YL)PROPYLAMINE
• (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride

• Inchi： 1S/C12H17N/c1-2-10-13-11-6-9-12-7-4-3-5-8-12/h3-9,13H,2,10-11H2,1H3/b9-6+
• InChI Key： XVODXZBINOXIOP-RMKNXTFCSA-N
• SMILES： N(C/C=C/C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 286.4°C at 760 mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.544
• PSA: 12.03000
• LogP: 3.09030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride

Introduction to (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride (CAS No. 869941-93-5)

The compound (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride (CAS No. 869941-93-5) is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its alkenylamine backbone, which consists of a propenyl group substituted with a phenyl ring and a propylamine moiety, all of which contribute to its distinctive chemical properties. The presence of the hydrochloride counterion further influences its solubility and reactivity, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride in drug discovery, particularly in the development of neuroprotective agents and anticancer therapeutics. Researchers have explored its ability to modulate key cellular pathways, such as the PI3K/AKT/mTOR signaling pathway, which is crucial in regulating cell survival, proliferation, and apoptosis. These findings suggest that this compound could serve as a lead molecule for designing drugs targeting neurodegenerative diseases like Alzheimer's and Parkinson's, as well as certain types of cancers.

The synthesis of (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride typically involves a multi-step process that includes alkylation, coupling reactions, and acid-base neutralization. The use of Stille coupling or Suzuki-Miyaura coupling has been reported in some protocols, enabling the precise construction of the propenyl group with high regioselectivity. Additionally, the stereochemistry at the double bond (E configuration) is critical for maintaining the compound's bioactivity, as recent studies have shown that stereochemical variations can significantly impact its pharmacokinetic properties.

In terms of physical properties, (2E)-3-phenylprop-2-en-1-yl(propyl)amine hydrochloride exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, attributed to the conjugation between the phenyl ring and the double bond. This property makes it suitable for use in fluorescence-based assays or as a photosensitizer in photodynamic therapy.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Recent research has demonstrated that (2E)-3-phenylprop-2-en-1-y l(propy l)amin e hydrochloride exhibits potent activity against multidrug-resistant bacteria such as methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of key enzymes involved in cell wall synthesis. These findings underscore its potential as an alternative to conventional antibiotics in combating antibiotic resistance.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into how (2E)-3 phen ylpro p -2 en -1 yl(pr opy l)amin e hydrochlo ride interacts with target proteins at the molecular level. For instance, docking studies have revealed that this compound can bind effectively to the active site of human topoisomerase IIα, a key enzyme involved in DNA replication and transcription. This interaction suggests that it could be developed into an anticancer drug with high specificity and reduced off-target effects.

In conclusion, (2E)-3 phen ylpro p -2 en -1 yl(pr opy l)amin e hydrochlo ride (CAS No. 869941 93 5) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with recent advancements in understanding its biological activity and synthetic methodologies, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to fields ranging from drug discovery to materials science.